Cas no 1260760-31-3 (benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate
• CAS No: 1260760-31-3
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 6016676
• PubChem ID: 53419178
• Update Time: 2025-10-28

benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate
• EN300-12615560
• benzyl N-[2-(2-chlorophenyl)-2-hydroxyethyl]carbamate
• 1260760-31-3

• Inchi： 1S/C16H16ClNO3/c17-14-9-5-4-8-13(14)15(19)10-18-16(20)21-11-12-6-2-1-3-7-12/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key： UNSRDSXEKVHHST-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate

Benzyl N-2-(2-Chlorophenyl)-2-Hydroxyethylcarbamate (CAS No. 1260760-31-3): An Overview of Its Properties and Applications

Benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate (CAS No. 1260760-31-3) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in various chemical and biological processes. In this article, we will delve into the properties, synthesis methods, and potential applications of benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

Benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate is a complex organic molecule with a molecular formula of C₁₅H₁₅ClNO₃. The compound features a benzyl group, a chlorophenyl moiety, and a hydroxyethylcarbamate functional group. These structural elements contribute to its unique chemical properties and reactivity. The presence of the hydroxyl group imparts polarity and hydrogen bonding capabilities, while the carbamate functionality can participate in various chemical reactions, such as nucleophilic substitution and amide bond formation.

The physical properties of benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate include its solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). It is relatively stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. The compound's melting point and boiling point are not well-documented in the literature, but they can be determined through experimental methods.

Synthesis Methods

The synthesis of benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate has been reported in several research articles. One common approach involves the reaction of 2-chlorophenylglycine with benzyl chloroformate in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). This reaction typically proceeds via nucleophilic substitution at the carbamate carbon, leading to the formation of the desired product. The reaction conditions, including temperature, solvent choice, and reaction time, can be optimized to achieve high yields and purity.

An alternative synthetic route involves the coupling of 2-chlorophenylglycine with benzyl alcohol using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method is particularly useful for large-scale synthesis due to its operational simplicity and robustness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Applications in Organic Synthesis

Benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate finds extensive use in organic synthesis as a versatile building block for the construction of complex molecules. Its reactivity at the carbamate functionality allows it to serve as an intermediate in the synthesis of peptides, amino acids, and other biologically active compounds. For example, it can be used to introduce a protected amino group into a molecular framework, which can then be deprotected under mild conditions to reveal the free amine.

In addition to its role as an intermediate, benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate can also function as a chiral auxiliary in asymmetric synthesis. The chiral center introduced by the 2-chlorophenylglycine moiety can be utilized to control stereochemistry during subsequent reactions, leading to enantiomerically pure products. This property is particularly valuable in the synthesis of pharmaceuticals where enantiomeric purity is crucial for therapeutic efficacy.

Pharmaceutical Research and Development

The pharmaceutical industry has shown significant interest in compounds like benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate due to their potential therapeutic applications. Recent studies have explored the use of similar carbamate derivatives as prodrugs for enhancing drug delivery and bioavailability. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By designing prodrugs with specific functional groups like carbamates, researchers can improve drug solubility, stability, and targeting efficiency.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of carbamate prodrugs derived from anti-inflammatory agents. These prodrugs exhibited enhanced oral bioavailability and reduced gastrointestinal side effects compared to their parent compounds. The study highlighted the importance of functional groups like carbamates in modulating drug properties for improved therapeutic outcomes.

Molecular Biology and Biochemistry

Beyond its applications in organic synthesis and pharmaceutical research, benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate has also been studied for its interactions with biological systems. In particular, its ability to form hydrogen bonds and engage in hydrophobic interactions makes it an interesting candidate for protein-ligand binding studies. Researchers have used computational methods such as molecular docking and molecular dynamics simulations to investigate how this compound interacts with specific protein targets.

A recent study published in Bioorganic & Medicinal Chemistry Letters reported on the binding affinity of similar carbamate derivatives with enzymes involved in metabolic pathways. The results indicated that these compounds could selectively inhibit certain enzymes without affecting others, suggesting their potential as lead compounds for developing new therapeutic agents.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate highlights its multifaceted utility across various scientific disciplines. From its role as a building block in organic synthesis to its potential as a prodrug or enzyme inhibitor, this compound continues to attract attention from researchers worldwide. Future studies may focus on optimizing synthetic methods for large-scale production, exploring new applications in materials science, or investigating its biological effects at a molecular level.

In conclusion, benzyl N-2-(2-chlorophenyl)-2-hydroxyethylcarbamate (CAS No. 1260760-31-3) is a promising compound with diverse applications in chemistry and biology. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of chemical reactivity and biological processes. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in scientific innovation.